Benzeneethanamine, N-ethyl-2,5-dimethoxy-
Overview
Description
Benzeneethanamine, N-ethyl-2,5-dimethoxy- (also known as N-ethyl-2,5-dimethoxyamphetamine or NEDA) is a synthetic compound that belongs to the family of phenethylamines. It is a structural analog of the psychedelic drug 2C-E and is known to have psychoactive effects. NEDA has gained attention in scientific research due to its potential as a tool for studying the structure-activity relationship of phenethylamines.
Mechanism of Action
The mechanism of action of NEDA is not fully understood, but it is thought to act as a serotonin agonist. This means that it binds to and activates serotonin receptors in the brain, leading to changes in neurotransmitter activity. NEDA has been shown to have affinity for the 5-HT2A receptor, which is known to play a role in the psychedelic effects of drugs such as LSD and psilocybin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NEDA are not well studied, but it is thought to have psychoactive effects similar to other phenethylamines. These effects may include changes in perception, mood, and cognition. NEDA has also been shown to have mild stimulant effects, which may be due to its activity at the dopamine transporter.
Advantages and Limitations for Lab Experiments
One advantage of using NEDA in lab experiments is its potential as a tool for studying the structure-activity relationship of phenethylamines. Its affinity for the serotonin transporter and its activity as a serotonin agonist make it a useful tool for studying the mechanisms of action of other serotonin agonists. However, one limitation of using NEDA is its psychoactive effects, which may make it difficult to use in certain types of experiments.
Future Directions
There are several potential future directions for research on NEDA. One area of interest is the development of new drugs that target the serotonin system. NEDA may be a useful starting point for designing new drugs with improved affinity and selectivity for serotonin receptors. Another potential direction is the study of the biochemical and physiological effects of NEDA, both in vitro and in vivo. This may lead to a better understanding of the mechanisms of action of phenethylamines and their potential therapeutic uses. Finally, further research is needed to determine the safety and toxicity of NEDA, both in the short-term and long-term.
Scientific Research Applications
NEDA has been used in scientific research to study the structure-activity relationship of phenethylamines. It has been shown to have affinity for the serotonin transporter and to act as a serotonin agonist. This makes it a potentially useful tool for studying the mechanisms of action of other serotonin agonists and for developing new drugs that target the serotonin system.
properties
IUPAC Name |
2-(2,5-dimethoxyphenyl)-N-ethylethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-4-13-8-7-10-9-11(14-2)5-6-12(10)15-3/h5-6,9,13H,4,7-8H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SYDJIZKGMYQBQK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCC1=C(C=CC(=C1)OC)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401270680 |
Source
|
| Record name | Benzeneethanamine, N-ethyl-2,5-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401270680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzeneethanamine, N-ethyl-2,5-dimethoxy- | |
CAS RN |
1267470-52-9 |
Source
|
| Record name | Benzeneethanamine, N-ethyl-2,5-dimethoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1267470-52-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzeneethanamine, N-ethyl-2,5-dimethoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401270680 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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